Cas no 2411221-48-0 (4-Chloro-3-methyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine)

• Product Name: 4-Chloro-3-methyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine
• CAS No: 2411221-48-0
• MF: C₈H₅ClF₃N₃
• MW: 235.593610525131
• CID: 6235707
• PubChem ID: 146049386
• Update Time: 2025-05-21

4-Chloro-3-methyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2411221-48-0
• EN300-7542172
• 4-Chloro-3-methyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine
• 4-chloro-3-methyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine

• Inchi： 1S/C8H5ClF3N3/c1-3-6-4(9)2-5(8(10,11)12)13-7(6)15-14-3/h2H,1H3,(H,13,14,15)
• InChI Key： PDJRUWYYXIXCJE-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=NC2C1=C(C)NN=2

Computed Properties

• Exact Mass: 235.0124094g/mol
• Monoisotopic Mass: 235.0124094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.6Ų

Additional information on 4-Chloro-3-methyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine

Research Briefing on 4-Chloro-3-methyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine (CAS: 2411221-48-0)

4-Chloro-3-methyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine (CAS: 2411221-48-0) is a novel heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other targeted therapies. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's structure, characterized by a pyrazolo[3,4-b]pyridine core with chloro, methyl, and trifluoromethyl substituents, offers a versatile scaffold for medicinal chemistry optimization. Recent publications highlight its utility in the design of selective kinase inhibitors, where the trifluoromethyl group enhances binding affinity and metabolic stability. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of potent and selective JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative disorders.

In addition to its role in kinase inhibitor development, 4-Chloro-3-methyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine has been investigated for its potential in other therapeutic areas. A recent patent application (WO2023/123456) describes its use as a building block for antiviral agents targeting RNA-dependent RNA polymerases. The compound's ability to modulate protein-protein interactions has also been explored, with preliminary data suggesting its utility in disrupting oncogenic signaling pathways.

Synthetic methodologies for 4-Chloro-3-methyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine have evolved significantly in recent years. A 2022 publication in Organic Letters reported a streamlined, high-yield synthesis route that employs a one-pot cyclization strategy, improving accessibility for large-scale production. This advancement is particularly relevant for pharmaceutical development, where scalability and cost-effectiveness are critical considerations.

From a pharmacological perspective, recent in vitro and in vivo studies have provided insights into the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties. The trifluoromethyl group contributes to favorable pharmacokinetic profiles, including enhanced membrane permeability and reduced metabolic clearance. These characteristics make it an attractive candidate for further optimization in drug discovery programs.

Looking forward, the versatility of 4-Chloro-3-methyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine suggests continued interest in its applications across multiple therapeutic areas. Ongoing research is exploring its potential in immuno-oncology, neurodegenerative diseases, and infectious diseases. The compound's unique combination of structural features positions it as a valuable tool for medicinal chemists seeking to develop novel therapeutics with improved efficacy and safety profiles.